Tert-butyl 4-[[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine-1-carboxylate
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Overview
Description
Tert-butyl 4-[[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine-1-carboxylate is an important intermediate in many biologically active compounds . It is synthesized using tert-butyl-4-hydroxypiperdine-1-carboxylate as the starting material .
Synthesis Analysis
The compound is obtained through a two-step substitution reaction . The first step involves the reaction of tert-butyl-4-hydroxypiperdine-1-carboxylate with 2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl bromide. The second step involves the reaction of the resulting product with piperazine .Molecular Structure Analysis
The structure of the compound is verified by FTIR, 1H and 13C NMR, and MS . The single crystal structure of the compound is gauged by X-ray diffraction and subjected to crystallographic and conformational analyses . Density functional theory (DFT) is applied to further calculate the molecular structure and compare it with X-ray values .Chemical Reactions Analysis
The compound is an important intermediate in many biologically active compounds . It is involved in carbon-carbon coupling and carbon heterocoupling reactions . It is also one of the important nucleophiles in the Suzuki reaction .Physical And Chemical Properties Analysis
The compound has a molecular weight of 404.31 . It is a solid at room temperature . The InChI key of the compound is YDXOOIAHGJQCCR-UHFFFAOYSA-N .Scientific Research Applications
Synthesis and Characterization
Tert-butyl 4-[[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine-1-carboxylate serves as a critical intermediate in the synthesis of biologically active compounds, including crizotinib. Its synthesis involves multi-step reactions starting from tert-butyl-4-hydroxypiperidine-1-carboxylate, with the total yield of the process reported at 49.9%. The structural confirmation was achieved through mass spectrometry (MS) and proton nuclear magnetic resonance (^1HNMR) spectroscopy (Kong et al., 2016).
Crystal Structure Analysis
The crystal structure of related sterically congested piperazine derivatives has been prepared using a modified Bruylants approach, highlighting the compound's role in generating pharmacologically useful cores due to its unique chemistry with a second nitrogen atom on the N-tert-butyl piperazine substructure (Gumireddy et al., 2021).
Biological Evaluation
Compounds synthesized from tert-butyl 4-[[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine-1-carboxylate, such as tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, have been evaluated for their antibacterial and anthelmintic activity. The compound exhibited moderate anthelmintic activity and was characterized by various spectroscopic techniques along with single-crystal X-ray diffraction data, providing insights into its three-dimensional architecture (Sanjeevarayappa et al., 2015).
Antimalarial Activity
Further research into tert-butyl 4-[[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine-1-carboxylate derivatives has identified their potential anti-malarial activity. The crystal structures of active and non-active derivatives have been studied, indicating the importance of molecular conformation and intermolecular interactions for generating biological activity (Cunico et al., 2009).
Density Functional Theory (DFT) Studies
DFT studies on tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate, a significant intermediate of 1H-indazole derivatives, have revealed its optimized molecular structure, molecular electrostatic potential, and frontier molecular orbitals. These studies provide insights into the physicochemical properties of the compound, highlighting its importance in the synthesis of biologically active molecules (Ye et al., 2021).
Safety And Hazards
properties
IUPAC Name |
tert-butyl 4-[[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H34BFN2O4/c1-20(2,3)28-19(27)26-13-11-25(12-14-26)15-16-9-8-10-17(18(16)24)23-29-21(4,5)22(6,7)30-23/h8-10H,11-15H2,1-7H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJNRONOMJJOLMD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C(=CC=C2)CN3CCN(CC3)C(=O)OC(C)(C)C)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34BFN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90682374 |
Source
|
Record name | tert-Butyl 4-{[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90682374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
420.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-[[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine-1-carboxylate | |
CAS RN |
1256360-53-8 |
Source
|
Record name | tert-Butyl 4-{[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90682374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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